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Compound of Interest

Compound Name: n-Butyl 4-nitrocinnamate

Cat. No.: B8596738

Get Quote

Introduction: Unveiling the Potential of a
Multifaceted Scaffold
In the landscape of modern drug discovery, the exploration of novel chemical scaffolds with

diverse biological activities is paramount. Cinnamic acid and its derivatives, naturally occurring

compounds found in a variety of plants, represent one such privileged scaffold.[1][2] This class

of molecules is renowned for a wide spectrum of pharmacological properties, including

antimicrobial, antioxidant, anticancer, and anti-inflammatory activities.[3][4] The versatility of the

cinnamate core allows for extensive chemical modification, enabling the fine-tuning of its

biological profile.

This guide focuses on a specific, yet underexplored, derivative: n-butyl 4-nitrocinnamate. The

structure of this molecule is particularly compelling for three key reasons:

The Cinnamate Core: Provides a foundational structure with known broad-spectrum

bioactivity.[1]

The 4-Nitro Group: The addition of a nitro group to the benzene ring of a cinnamate has

been shown to enhance its antibacterial efficacy.[2][5]
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The n-Butyl Ester: Research on various cinnamic esters has demonstrated that the butyl

substituent can potentiate antifungal responses, with butyl cinnamate being identified as a

particularly potent agent.[6]

Given these structural attributes, n-butyl 4-nitrocinnamate emerges as a high-potential

candidate for investigation in several key therapeutic areas. This technical guide will provide

researchers, scientists, and drug development professionals with a comprehensive overview of

its potential applications, grounded in the established activities of related compounds. We will

delve into its synthesis and characterization, and propose detailed, field-proven experimental

protocols to systematically explore its promise as an antimicrobial, anticancer, and enzyme-

inhibiting agent.

Section 1: Synthesis and Characterization
The accessibility of a compound is a critical first step in its evaluation. N-butyl 4-
nitrocinnamate can be readily synthesized using established and scalable chemical methods,

most notably the Fischer esterification.

Synthesis via Fischer Esterification
This classic acid-catalyzed esterification reaction provides a straightforward and cost-effective

route to n-butyl 4-nitrocinnamate from commercially available starting materials: 4-

nitrocinnamic acid and n-butanol.[7][8]
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Synthesis Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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